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Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical and photophysical properties of
Sulfo Cy5 bis COOH, a water-soluble, far-red fluorescent dye. Detailed experimental protocols
for its application in bioconjugation and cellular analysis are provided, alongside visual
representations of its structure and relevant workflows to facilitate its integration into research
and drug development pipelines.

Core Chemical and Photophysical Properties

Sulfo Cy5 bis COOH is a derivative of the popular Cyanine5 (Cy5) dye, engineered for
enhanced water solubility and versatile conjugation capabilities. The presence of two carboxylic
acid moieties and sulfonate groups imparts distinct characteristics crucial for biological
applications. The sulfonate groups increase hydrophilicity, reducing aggregation and non-
specific binding in aqueous environments.[1] The dual carboxylic acid functional groups provide
sites for covalent attachment to primary amines on biomolecules such as proteins, peptides,
and oligonucleotides, via carbodiimide chemistry.[2][3]

The photophysical properties of Sulfo Cy5 and its derivatives are characterized by strong
absorption in the red region of the visible spectrum and emission in the far-red, a spectral
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space often desirable for biological imaging due to reduced autofluorescence from cellular
components.[4]

Table 1: Quantitative Chemical and Photophysical Properties of Sulfo Cy5 Derivatives

Property Value Reference

Chemical Identity

2353410-10-1 (for Sulfo-Bis-
CAS Number ) ) [1][5]
(N,N'-carboxylic acid)-Cy5)

Molecular Formula C37H47BrN2010S2 [5]

Molecular Weight 823.8 g/mol [5]

Photophysical Properties

Excitation Maximum (Amax) ~646 - 649 nm [11[31[6]
Emission Maximum (Aem) ~662 - 672 nm [1][3]6]
Molar Extinction Coefficient (g) ~271,000 cm—tM—1 [11[31[6]
Quantum Yield (P) ~0.2-0.28 [11[3][6]

Solubility & Storage

Solubility Water, DMSO, DMF [6]

Storage Conditions -20°C, protected from light [5]1[6]

Key Applications and Experimental Protocols

The primary utility of Sulfo Cy5 bis COOH lies in its ability to be covalently linked to biological
molecules, enabling their detection and tracking in a variety of experimental settings. The
following protocols provide detailed methodologies for common applications.

Protein Labeling via EDC/NHS Chemistry

This protocol describes the conjugation of Sulfo Cy5 bis COOH to a primary amine-containing
protein, such as an antibody, using a two-step carbodiimide reaction involving 1-Ethyl-3-(3-
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dimethylaminopropyl)carbodiimide (EDC) and N-hydroxysulfosuccinimide (sulfo-NHS). This
method first activates the carboxylic acid groups on the dye to form a more stable sulfo-NHS
ester, which then efficiently reacts with the primary amines on the protein.

Materials:

e Sulfo Cy5 bis COOH

e Protein to be labeled (in an amine-free buffer, e.g., PBS)
o EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide)

e Sulfo-NHS (N-hydroxysulfosuccinimide)

 Activation Buffer (e.g., 0.1 M MES, pH 6.0)

e Coupling Buffer (e.g., PBS, pH 7.4)

e Quenching Buffer (e.g., 1 M Tris-HCI, pH 8.5)

e Desalting column for purification

Procedure:

e Dye Activation:

[¢]

Dissolve Sulfo Cy5 bis COOH in Activation Buffer to a final concentration of 10 mM.

[e]

Immediately before use, prepare fresh 100 mM solutions of EDC and sulfo-NHS in
Activation Buffer.

[¢]

To the Sulfo Cy5 bis COOH solution, add a 1.5-fold molar excess of both EDC and sulfo-
NHS.

[¢]

Incubate the mixture for 15-30 minutes at room temperature, protected from light.
e Protein Conjugation:

o Exchange the buffer of the protein solution to the Coupling Buffer.
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o Add the activated Sulfo Cy5 bis COOH solution to the protein solution. A molar ratio of 5-
10 moles of dye per mole of protein is a good starting point for optimization.

o Incubate the reaction for 1-2 hours at room temperature or overnight at 4°C, with gentle
mixing and protected from light.

e Quenching and Purification:

o Add Quenching Buffer to the reaction mixture to a final concentration of 50-100 mM to stop
the reaction by consuming any unreacted dye.

o Incubate for 30 minutes at room temperature.

o Purify the labeled protein from excess dye and reaction byproducts using a desalting
column equilibrated with an appropriate storage buffer (e.g., PBS).

e Characterization:

o Determine the degree of labeling (DOL) by measuring the absorbance of the conjugate at
280 nm (for the protein) and ~650 nm (for the dye).

Fluorescence Microscopy of Labeled Cells

This protocol outlines the use of a Sulfo Cy5 bis COOH-labeled antibody for
immunofluorescence staining of cell surface antigens.

Materials:

Cells cultured on coverslips

o Sulfo Cy5 bis COOH-labeled antibody

e Phosphate-Buffered Saline (PBS)

» Fixation Buffer (e.g., 4% paraformaldehyde in PBS)
» Blocking Buffer (e.g., 5% BSA in PBS)

e Mounting medium with DAPI
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Procedure:

e Cell Preparation:
o Wash the cells twice with cold PBS.
o Fix the cells with Fixation Buffer for 15 minutes at room temperature.
o Wash the cells three times with PBS.

e Immunostaining:

o Block non-specific antibody binding by incubating the cells in Blocking Buffer for 30-60
minutes at room temperature.

o Dilute the Sulfo Cy5 bis COOH-labeled antibody to the desired concentration in Blocking
Buffer.

o Incubate the cells with the diluted antibody for 1 hour at room temperature or overnight at
4°C in a humidified chamber, protected from light.

o Wash the cells three times with PBS.
e Mounting and Imaging:

o Mount the coverslips onto microscope slides using a mounting medium containing DAPI
for nuclear counterstaining.

o Image the cells using a fluorescence microscope equipped with appropriate filter sets for
DAPI and Cy5.

Flow Cytometry Analysis

This protocol describes the use of a Sulfo Cy5 bis COOH-labeled antibody to identify and
quantify a specific cell population by flow cytometry.

Materials:

e Single-cell suspension
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Sulfo Cy5 bis COOH-labeled antibody

Flow Cytometry Staining Buffer (e.g., PBS with 1% BSA and 0.1% sodium azide)

Fc block (optional)

Flow cytometer
Procedure:
e Cell Preparation:

o Adjust the cell concentration to 1 x 1076 cells/mL in ice-cold Flow Cytometry Staining
Buffer.

e Staining:

o (Optional) If staining cells that express Fc receptors, incubate the cells with an Fc block for
10-15 minutes on ice to prevent non-specific antibody binding.

o Add the Sulfo Cy5 bis COOH-labeled antibody at a predetermined optimal concentration.
o Incubate the cells for 30 minutes on ice in the dark.
e Wash and Resuspend:

o Wash the cells twice by adding 2 mL of Flow Cytometry Staining Buffer, centrifuging at 300
x g for 5 minutes, and decanting the supernatant.

o Resuspend the cells in 0.5 mL of Flow Cytometry Staining Buffer.
o Data Acquisition:

o Analyze the stained cells on a flow cytometer using the appropriate laser and detector for
Cy5 fluorescence.

Visualizing Chemical Structure and Workflows
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To further aid in the understanding and application of Sulfo Cy5 bis COOH, the following
diagrams illustrate its chemical structure and a typical experimental workflow.

Caption: Chemical structure of a representative Sulfo Cy5 bis COOH molecule.
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Caption: A typical workflow for labeling proteins with Sulfo Cy5 bis COOH.
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Caption: A signaling pathway illustrating a receptor-ligand binding assay.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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